5-(pyridin-3-yl)-1-(m-tolyl)-N-(2-(trifluoromethyl)benzyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-(3-methylphenyl)-5-pyridin-3-yl-N-[[2-(trifluoromethyl)phenyl]methyl]triazole-4-carboxamide
• InChI: InChI=1S/C23H18F3N5O/c1-15-6-4-9-18(12-15)31-21(17-8-5-11-27-13-17)20(29-30-31)22(32)28-14-16-7-2-3-10-19(16)23(24,25)26/h2-13H,14H2,1H3,(H,28,32)
• InChI Key: QISSPDNUBFXVJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=C(N=N2)C(=O)NCC3=CC=CC=C3C(F)(F)F)C4=CN=CC=C4
• Molecular Formula: C23H18F3N5O
• Molecular Weight: 437.4 g/mol

Description

5-(pyridin-3-yl)-1-(m-tolyl)-N-(2-(trifluoromethyl)benzyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C23H18F3N5O and its molecular weight is 437.426. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Characterization

New routes to synthesize benzamide-based 5-aminopyrazoles and their fused heterocycles with significant anti-influenza virus activity were developed. These compounds were prepared through reactions involving benzoyl isothiocyanate, malononitrile, and hydrazine, among other reagents. The structures were characterized by spectroscopic methods, including mass spectroscopy and 1H NMR, showcasing their potential in antiviral research (Hebishy et al., 2020).

Biological Activities

A series of heterocyclic compounds were synthesized and characterized for their antibacterial and antifungal activities. These compounds demonstrated moderate to good activity against various gram-positive and gram-negative bacteria and fungi, highlighting their potential as antimicrobial agents (Patel & Patel, 2015).

Antimicrobial and Antioxidant Properties

Synthetic efforts led to the creation of 1,2,4-triazoles with antimicrobial activity. The antimicrobial study revealed that all compounds screened exhibited moderate to good activity, emphasizing their importance in developing new antimicrobial agents (Bayrak et al., 2009). Additionally, new 3-(4-chlorophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole derivatives were synthesized, and their antioxidant and antiradical activities were screened, demonstrating their potential as antioxidant agents (Bekircan et al., 2008).

Anticancer and Anti-inflammatory Agents

Novel pyrazolopyrimidines derivatives were synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. These compounds were studied for their cytotoxicity against HCT-116 and MCF-7 cancer cell lines, and some showed promising results as potential anticancer and anti-inflammatory agents (Rahmouni et al., 2016).

Mechanism of Action

Target of Action

The primary targets of this compound are currently unknown. The compound belongs to the class of 1,2,3-triazoles, which are known to bind with a variety of enzymes and receptors in biological systems

Mode of Action

Triazole compounds, including this one, are known for their ability to form stable complexes with various enzymes and receptors . This interaction can lead to changes in the function of these targets, potentially altering cellular processes.